Cas no 63059-29-0 (2-iodobenzene-1-Sulfonyl Chloride)

• Product Name: 2-iodobenzene-1-Sulfonyl Chloride
• CAS No: 63059-29-0
• MF: C₆H₄ClIO₂S
• MW: 302.517231941223
• MDL: MFCD00833336
• CID: 57971
• PubChem ID: 627400
• Update Time: 2025-06-07

2-iodobenzene-1-Sulfonyl Chloride Chemical and Physical Properties

Names and Identifiers

• 2-Iodobenzenesulfonyl chloride
• 2-Iodobenzene-1-sulfonyl chloride
• 2-Iodobenzenesulfonyl chloride, tech.
• 2-Iodobenzene-1-sulfonyl chloride , Tech.
• 2-Iodobenzenesulfonylchloride
• Benzenesulfonyl chloride, 2-iodo-
• 2-iodobenzenesulphonyl chloride
• PubChem5167
• C6H4ClIO2S
• 2-Iodobenzenesulfonylhloride
• chloro(2-iodophenyl)sulfone
• KSC352M1D
• 2-IodobenzenesulphonyI chloride
• 2-Iodo-benzenesulfonyl chloride
• Benzenesulfonylchloride, 2-iodo-
• ZPNWNLNPDRYULE-UHFFFAOYSA-N
• 2-Iodobenzenesulfonic acid chloride
• SY050411
• CK1137
• FS-4340
• AC-22331
• BP-13265
• I0811
• A8703
• FT-0603763
• 2-Iodo-1-benzenesulfonyl Chloride
• 63059-29-0
• 2-iodophenylsulfonyl chloride
• AKOS009116342
• DTXSID40347885
• 2-Iodobenzenesulfonyl tau chloride
• SCHEMBL745249
• AMY2980
• EN300-26839
• MFCD00833336
• DB-024830
• 2-iodobenzene-1-Sulfonyl Chloride

• MDL： MFCD00833336
• Inchi： 1S/C6H4ClIO2S/c7-11(9,10)6-4-2-1-3-5(6)8/h1-4H
• InChI Key： ZPNWNLNPDRYULE-UHFFFAOYSA-N
• SMILES： IC1C=CC=CC=1S(=O)(=O)Cl

Computed Properties

• Exact Mass: 301.86700
• Monoisotopic Mass: 301.86653g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 221
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.6
• Topological Polar Surface Area: 42.5

Experimental Properties

• Color/Form: 。
• Density: 2.041
• Melting Point: 50.0 to 54.0 deg-C
• Boiling Point: 135°C/1mmHg(lit.)
• PSA: 42.52000
• LogP: 3.29950
• Solubility: 。

2-iodobenzene-1-Sulfonyl Chloride Security Information

• Symbol:
• Prompt：dangerous
• Hazard Statement： H290-H314
• Warning Statement： P234-P260-P264-P280-P301+P330+P331+P310-P303+P361+P353+P310+P363-P304+P340+P310-P305+P351+P338+P310-P390-P405-P406-P501
• Hazardous Material transportation number：3261
• Hazard Category Code： R34
• Safety Instruction： S26-S36/37/39-S45
• Hazardous Material Identification：
• Risk Phrases：R34
• Safety Term：S26;S36/37/39;S45
• HazardClass：MOISTURE SENSITIVE, CORROSIVE
• PackingGroup：III

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonyl compounds Benzenesulfonyl halides
• Solvents and Organic Chemicals Organic Compounds Organic Halides

Additional information on 2-iodobenzene-1-Sulfonyl Chloride

Comprehensive Overview of 2-Iodobenzene-1-Sulfonyl Chloride (CAS No. 63059-29-0): Properties, Applications, and Industry Insights

2-Iodobenzene-1-sulfonyl chloride (CAS No. 63059-29-0) is a specialized organosulfur compound with significant utility in organic synthesis and pharmaceutical research. This compound, characterized by its iodo and sulfonyl chloride functional groups, serves as a versatile building block for constructing complex molecules. Its molecular formula, C6H4ClIO2S, highlights its unique reactivity, making it invaluable for cross-coupling reactions, sulfonamide formation, and catalyst design.

In recent years, the demand for high-purity sulfonyl chlorides like 2-iodobenzene-1-sulfonyl chloride has surged due to their role in developing targeted therapeutics and agrochemicals. Researchers frequently search for "sulfonyl chloride derivatives" and "iodoarene applications," reflecting growing interest in their catalytic potential and green chemistry adaptations. This compound’s ability to facilitate C–I bond activation aligns with trends toward sustainable synthesis methods.

The physicochemical properties of CAS 63059-29-0 include a melting point range of 85–90°C and solubility in polar aprotic solvents such as dichloromethane and THF. These traits optimize its use in Pd-catalyzed reactions, a hotspot in modern drug discovery workflows. Industry forums often discuss "how to handle sulfonyl chlorides safely" and "alternatives to toxic reagents," underscoring the need for detailed technical guidance on compounds like this.

Innovative applications of 2-iodobenzene-1-sulfonyl chloride extend to material science, where it aids in synthesizing conductive polymers and photoactive materials. Its electron-withdrawing properties are exploited in OLED development, a trending topic in "advanced electronic materials" searches. Furthermore, its role in bioconjugation techniques resonates with researchers exploring "click chemistry" and "proteolysis-targeting chimeras (PROTACs)."

Quality control of 63059-29-0 involves rigorous HPLC and NMR validation to ensure ≥98% purity, a critical factor for high-yield reactions. Suppliers emphasizing "batch-to-batch consistency" and "custom synthesis services" cater to the evolving needs of contract research organizations (CROs). This aligns with Google Trends data showing increased queries for "reliable sulfonyl chloride suppliers" and "scalable synthetic routes."

Environmental considerations are paramount, with studies focusing on waste minimization during sulfonylation reactions. The compound’s low persistence in aquatic systems (per OECD 301F tests) addresses "green chemistry metrics"—a key concern for regulatory compliance. Patent analyses reveal rising interest in "iodobenzene recycling" and "catalyst recovery" methods involving this intermediate.

In summary, 2-iodobenzene-1-sulfonyl chloride (CAS 63059-29-0) bridges gaps between traditional organic synthesis and cutting-edge applications. Its integration into high-throughput screening libraries and preclinical development pipelines ensures enduring relevance. As AI-driven searches for "specialty chemicals for drug design" escalate, this compound’s profile will continue to expand across interdisciplinary research.